Cas no 1187595-85-2 (2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile)
1187595-85-2 structure
Product Name:2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile
CAS No:1187595-85-2
MF:C7H10N2O2S
MW:186.231500148773
MDL:MFCD22987586
CID:2093718
PubChem ID:57868854
Update Time:2025-04-21
2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-(ethylsulfonyl)azetidin-3-ylidene)acetonitrile
- 1-Boc-3-(cyanomethylene)azetidine
- 3-Cyanomethylene-azetidine-1-carboxylic acid tert-butyl ester
- tert-butyl 3-(cyanoMethylene)azetidine-1-carboxylate
- tert-butyl 3-(cyanoMethylidene)azetidine-1-carboxylate
- 3-(Cyanomethylene)-1-azetidinecarboxylic acid tert-butyl ester
- P-Hydroxy phenyl butanone (Raspberry ketone)
- 1-(tert-Butoxycarbonyl)-3-(cyanomethylene)azetidine
- tert-Butyl 3-(cyanomethylene)
- [1-(ethylsulfonyl)azetidin-3-ylidene]acetonitrile
- 2-[1-(ethylsulfonyl)azetidin-3-ylidene]acetonitrile
- 2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile
- 2-[1-(Ethylsulfonyl)-3-azetidinylidene]acetonitrile
- AK165316
- HQUIOHSYUKWGOM-UHFFFAOYSA-N
- BCP13973
- 3147AH
- FCH2310089
- 2-(1-ethylsulfonylazetidin-3-ylidene)acetonitrile
- (1-Ethanesulfonyl-azetidin-3-ylidene)-acetonitrile
- 2-
- CS-M2446
- DS-8954
- 1187595-85-2
- AC-30033
- SCHEMBL871344
- DA-31808
- SB52163
- EN300-7415532
- SY047422
- DTXSID801221980
- AKOS025146561
- MFCD22987586
- P13428
- 691-838-1
- 2-(1-(Ethylsulfonyl)-3-azetidinylidene)acetonitrile
-
- MDL: MFCD22987586
- Inchi: 1S/C7H10N2O2S/c1-2-12(10,11)9-5-7(6-9)3-4-8/h3H,2,5-6H2,1H3
- InChI Key: HQUIOHSYUKWGOM-UHFFFAOYSA-N
- SMILES: S(CC)(N1C/C(=C/C#N)/C1)(=O)=O
Computed Properties
- Exact Mass: 186.04629874g/mol
- Monoisotopic Mass: 186.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6
- XLogP3: -0.9
Experimental Properties
- Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.6 g/l) (25 º C),
2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E926540-1g |
2-(1-(Ethylsulfonyl)azetidin-3-ylidene)acetonitrile |
1187595-85-2 | 1g |
$ 87.00 | 2023-09-07 | ||
| TRC | E926540-5g |
2-(1-(Ethylsulfonyl)azetidin-3-ylidene)acetonitrile |
1187595-85-2 | 5g |
$ 339.00 | 2023-09-07 | ||
| TRC | E926540-10g |
2-(1-(Ethylsulfonyl)azetidin-3-ylidene)acetonitrile |
1187595-85-2 | 10g |
$ 581.00 | 2023-09-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TW413-5g |
2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile |
1187595-85-2 | 97% | 5g |
195.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TW413-1g |
2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile |
1187595-85-2 | 97% | 1g |
64.0CNY | 2021-08-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD295152-1g |
2-(1-(Ethylsulfonyl)azetidin-3-ylidene)acetonitrile |
1187595-85-2 | 97% | 1g |
¥44.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD295152-5g |
2-(1-(Ethylsulfonyl)azetidin-3-ylidene)acetonitrile |
1187595-85-2 | 97% | 5g |
¥157.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD295152-25g |
2-(1-(Ethylsulfonyl)azetidin-3-ylidene)acetonitrile |
1187595-85-2 | 97% | 25g |
¥542.0 | 2022-03-01 | |
| ChemScence | CS-M2446-25g |
2-(1-(ethylsulfonyl)azetidin-3-ylidene)acetonitrile |
1187595-85-2 | ≥98.0% | 25g |
$75.0 | 2022-04-28 | |
| Alichem | A209000019-25g |
2-(1-(Ethylsulfonyl)azetidin-3-ylidene)acetonitrile |
1187595-85-2 | 97% | 25g |
$400.00 | 2023-09-04 |
2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1187595-85-2)2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile
Order Number:A892929
Stock Status:in Stock
Quantity:250.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:42
Price ($):187.0
Email:sales@amadischem.com
2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1187595-85-2)2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile
Purity:99%
Quantity:250.0g
Price ($):187.0